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Compound of Interest

Compound Name: RG2833

Cat. No.: B610454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the brain-penetrant histone deacetylase (HDAC) inhibitor, RG2833 (also known as RGFP109).

Adherence to these guidelines is critical to ensure personal safety and maintain experimental

integrity.

I. Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for RG2833 is not publicly available, the following

personal protective equipment is mandatory for handling the compound based on standard

laboratory procedures for chemical reagents.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must be worn at all times when

handling RG2833 in solid or

solution form.

Hand Protection Nitrile Gloves

Disposable, powder-free nitrile

gloves are required. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat

A full-length lab coat must be

worn to protect against skin

contact and contamination of

personal clothing.

Respiratory Protection Fume Hood

All handling of solid RG2833

and preparation of stock

solutions should be performed

in a certified chemical fume

hood to prevent inhalation of

airborne particles.

II. Chemical and Physical Properties
A summary of the key physical and chemical properties of RG2833 is provided below.

Property Value

Molecular Formula C₂₀H₂₅N₃O₂

Molecular Weight 339.4 g/mol

Appearance Crystalline solid

Purity ≥98%

III. Storage and Stability
Proper storage is crucial to maintain the integrity of RG2833.
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Form Storage Temperature Duration

Solid (Powder) -20°C Up to 3 years

0-4°C Short term (days to weeks)

In Solvent -80°C Up to 2 years

-20°C Up to 1 year

Note: Shipped under ambient temperature as a non-hazardous chemical, stable for a few

weeks during ordinary shipping.

IV. Solubility
RG2833 is soluble in several common laboratory solvents.

Solvent Solubility

DMF 30 mg/mL

DMSO 20 - 68 mg/mL

Ethanol 1.67 mg/mL

DMF:PBS (pH 7.2) (1:6) 0.14 mg/mL

For in vivo studies, various formulations are suggested, such as 10% DMSO, 40% PEG300,

5% Tween 80, and 45% Saline.

V. Operational Procedures: Handling and Disposal
Workflow
The following diagram outlines the standard operating procedure for handling RG2833 from

receipt to disposal.
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Preparation

Experimentation

Disposal

Receive RG2833

Store at appropriate temperature
(-20°C or -80°C)

Don appropriate PPE
(Lab coat, gloves, eye protection)

Work in a certified
chemical fume hood

Weigh solid RG2833

Dissolve in appropriate solvent
(e.g., DMSO)

Perform in vitro or in vivo experiment

Collect all contaminated solid
and liquid waste in designated,

labeled hazardous waste containers

Dispose of hazardous waste
according to institutional and

local regulations

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of RG2833.
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VI. Mechanism of Action: HDAC Inhibition
RG2833 is a potent and brain-penetrant inhibitor of histone deacetylases (HDACs), with

particular activity against HDAC1 and HDAC3.[1][2] By inhibiting these enzymes, RG2833
prevents the removal of acetyl groups from histones, leading to a more open chromatin

structure and the re-expression of certain genes.[1]
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Caption: RG2833 inhibits HDAC1/3, preventing histone deacetylation.

VII. Experimental Protocols
While specific experimental protocols will vary depending on the research question, the

following provides general guidance based on available literature.

In Vitro Studies
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Cell Culture: RG2833 has been used to treat peripheral blood mononuclear cells (PBMCs)

from patients with Friedreich's ataxia.[3][4]

Concentration: It is highly active in the concentration range of 1 to 10 μM.[5][6]

Stock Solutions: Prepare a concentrated stock solution in DMSO. For working solutions,

dilute the stock in the appropriate cell culture medium.

In Vivo Studies
Animal Models: RG2833 has been used in mouse models of Friedreich's ataxia.[3][4]

Administration: It can be administered via subcutaneous injection or oral gavage.[2][5]

Dosage: Doses ranging from 30 mg/kg to 150 mg/kg have been reported in mice.[2][3]

Formulation for Injection: A common formulation involves dissolving RG2833 in a mixture of

solvents, such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

VIII. Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash affected area with soap and water. Remove contaminated

clothing. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: Wash out mouth with water provided the person is conscious. Call a physician. Do

not induce vomiting.

This guide is intended to provide essential information for the safe handling of RG2833. Always

consult your institution's safety protocols and guidelines before beginning any new

experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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